Cas no 1796945-98-6 (N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-oxochromene-3-carboxamide)

• Product Name: N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-oxochromene-3-carboxamide
• CAS No: 1796945-98-6
• MF: C₂₀H₁₈N₄O₃
• MW: 362.381924152374
• CID: 5369508
• Update Time: 2025-05-20

N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-oxochromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-oxochromene-3-carboxamide

• Inchi： 1S/C20H18N4O3/c1-13-9-18-22-11-14(12-24(18)23-13)5-4-8-21-19(25)16-10-15-6-2-3-7-17(15)27-20(16)26/h2-3,6-7,9-12H,4-5,8H2,1H3,(H,21,25)
• InChI Key： BWUDCRUBGOXRDA-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NCCCC1=CN2N=C(C)C=C2N=C1)=O

Additional information on N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-oxochromene-3-carboxamide

N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-oxochromene-3-carboxamide (CAS 1796945-98-6): A Comprehensive Overview

N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-oxochromene-3-carboxamide (CAS 1796945-98-6) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This pyrazolo[1,5-a]pyrimidine derivative exhibits unique structural features, combining a 2-methylpyrazolo[1,5-a]pyrimidine core with a 2-oxochromene-3-carboxamide moiety, making it a promising candidate for various therapeutic applications.

The compound's molecular structure features a pyrazolo[1,5-a]pyrimidine scaffold, which is known for its diverse biological activities. The presence of the 2-oxochromene-3-carboxamide group enhances its potential as a small molecule inhibitor in drug discovery. Researchers have shown particular interest in N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-oxochromene-3-carboxamide due to its potential applications in targeting specific enzyme pathways involved in various disease states.

Recent studies have explored the pharmacological properties of CAS 1796945-98-6, with particular focus on its kinase inhibition potential. The compound's ability to modulate specific cellular signaling pathways has made it a subject of interest in cancer research and inflammatory disease studies. Its structural similarity to known bioactive molecules suggests potential applications in developing new targeted therapies.

The synthesis of N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-oxochromene-3-carboxamide typically involves multi-step organic reactions, including condensation and amide coupling processes. The 2-methylpyrazolo[1,5-a]pyrimidine core is first prepared, followed by introduction of the propyl linker and subsequent coupling with the 2-oxochromene-3-carboxylic acid derivative. Optimization of these synthetic routes continues to be an active area of research to improve yields and purity.

In drug discovery pipelines, CAS 1796945-98-6 has shown promise as a lead compound for further optimization. Its balanced lipophilicity and molecular weight make it suitable for medicinal chemistry exploration. Researchers are particularly interested in its potential bioavailability and blood-brain barrier penetration characteristics, which could open doors for central nervous system applications.

The pharmaceutical industry has shown growing interest in pyrazolo[1,5-a]pyrimidine derivatives like N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-oxochromene-3-carboxamide due to their structural versatility and therapeutic potential. Several pharmaceutical companies have included similar compounds in their drug discovery programs, particularly for protein kinase inhibition applications. The market for such specialized compounds continues to expand as research uncovers new biological targets.

Analytical characterization of CAS 1796945-98-6 typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and confirm its structural integrity. The development of robust analytical methods for this compound remains crucial for quality control in research and potential pharmaceutical applications.

Recent patent literature reveals increasing activity around pyrazolo[1,5-a]pyrimidine-based compounds, with N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-oxochromene-3-carboxamide appearing in several patent applications. This intellectual property activity underscores the compound's potential commercial value and therapeutic promise. Researchers continue to explore structural modifications to enhance its pharmacokinetic properties and target selectivity.

The stability profile of CAS 1796945-98-6 has been investigated under various conditions, with studies focusing on its photostability, thermal stability, and solution stability. These investigations are essential for determining appropriate storage conditions and formulation strategies. Preliminary data suggest that the compound maintains stability under standard laboratory conditions, though specific stabilization strategies may be required for long-term storage.

In the context of current research trends, N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-oxochromene-3-carboxamide aligns with the growing interest in heterocyclic compounds for drug discovery. The scientific community continues to explore its potential interactions with various biological targets, particularly in the context of signal transduction pathways and cellular regulation mechanisms. These investigations may lead to novel therapeutic approaches for challenging medical conditions.

The commercial availability of CAS 1796945-98-6 has increased in recent years, with several specialty chemical suppliers offering the compound for research purposes. Its pricing reflects the complexity of its synthesis and the growing demand from pharmaceutical and biotechnology researchers. As interest in pyrazolo[1,5-a]pyrimidine derivatives grows, the market for this compound is expected to expand further.

Future research directions for N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-oxochromene-3-carboxamide may include detailed structure-activity relationship studies, in vivo efficacy evaluations, and exploration of potential combination therapies. The compound's unique structural features position it as a valuable tool for medicinal chemistry and a potential starting point for developing new therapeutic agents targeting various disease pathways.